Cas no 82239-62-1 (4-FORMYL-N-(1-METHYLETHYL)-BENZAMIDE)

4-FORMYL-N-(1-METHYLETHYL)-BENZAMIDE structure
82239-62-1 structure
Product Name:4-FORMYL-N-(1-METHYLETHYL)-BENZAMIDE
CAS No:82239-62-1
MF:C11H13NO2
MW:191.226423025131
CID:987605
PubChem ID:83270
Update Time:2025-04-20

4-FORMYL-N-(1-METHYLETHYL)-BENZAMIDE Chemical and Physical Properties

Names and Identifiers

    • 4-FORMYL-N-(1-METHYLETHYL)-BENZAMIDE
    • 4-CARBOXALDEHYDE-N-ISOPROPYLBENZAMIDE
    • BCP08148
    • 5-(METHYLSULFANYL)-2-THIENYLBORONICACID
    • UNII-2NMQ4M6QG3
    • Terephthalaldehydamide, N-isopropyl-
    • J-515436
    • DS-1134
    • NCGC00253654-01
    • DTXSID9057636
    • CS-W022186
    • CHEMBL3561363
    • A888279
    • EINECS 236-247-8
    • AKOS006240036
    • AC-29963
    • N-Isopropyl-4-formylbenzamide; N-Isopropyl-p-formylbenzamide; N-Isopropylterephthalaldehydamide; 4-Formyl-N-(1-methylethyl)benzamide;
    • Tox21_113780
    • Benzamide, 4-formyl-N-(1-methylethyl)-
    • 4-formyl-N-propan-2-ylbenzamide
    • 4-FORMYL-N-(PROPAN-2-YL)BENZAMIDE
    • FT-0695622
    • AB16510
    • NS00024221
    • FT-0697557
    • N-Isopropyl-4-formylbenzamide
    • OMFHZDXZIJJKFP-UHFFFAOYSA-N
    • 4-CARBOXALDEHYDE-N-ISOPROPYLBENZAMIDE; n-isopropyl-4-formylbenzamide; 4-formyl-N-isopropylbenzamide
    • SCHEMBL5576499
    • SY101992
    • MFCD03840703
    • n-isopropyl-p-formylbenzamide
    • 2NMQ4M6QG3
    • 4-Formyl-N-isopropylbenzamide
    • 13255-50-0
    • CAS-13255-50-0
    • 4-formyl-N-isopropyl-benzamide
    • DTXCID0031425
    • 82239-62-1
    • AMY25462
    • 4-Formyl-N-[1-(methyl)ethyl]benzamide
    • DB-343903
    • Inchi: 1S/C11H13NO2/c1-8(2)12-11(14)10-5-3-9(7-13)4-6-10/h3-8H,1-2H3,(H,12,14)
    • InChI Key: OMFHZDXZIJJKFP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C=O)=CC=1)NC(C)C

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2Ų
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